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Compound of Interest

Compound Name: Sulfo-DMAC-SPP

Cat. No.: B11834246 Get Quote

All personnel must review this information before handling the compound. The data presented

below are placeholders and must be replaced with experimentally determined values for Sulfo-
DMAC-SPP.
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Property Value Source / Method

IUPAC Name Not available -

CAS Number Not available -

Molecular Formula To be determined
Elemental Analysis, Mass

Spec.

Molecular Weight To be determined Mass Spectrometry

Appearance White to off-white solid Visual Inspection

Solubility Soluble in water, DMSO, DMF Solubility Testing

Melting Point To be determined
Differential Scanning

Calorimetry

Boiling Point Not applicable (decomposes) -

pKa
To be determined (sulfonic

acid group ~ -2)
Titration / Computational

Stability
Store at -20°C, protect from

moisture
Stability Studies

Hazard Identification and Safety Precautions
As an uncharacterized substance, Sulfo-DMAC-SPP must be treated as a hazardous

compound. The following is a preliminary hazard assessment based on functional groups

(sulfonic acid, potential reactive ester).

GHS Classification (Anticipated)
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.

Skin Irritation Category 2 H315: Causes skin irritation.

Eye Irritation Category 2A
H319: Causes serious eye

irritation.

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Sulfo-DMAC-SPP in solid or solution form.

Mandatory PPE Workflow

Enter Lab Don Required PPE

Lab Coat
(fully buttoned)

Nitrile Gloves
(check for tears)

Safety Goggles
(splash-proof)

Fume Hood or
Respirator (if aerosolizing)

Handle Compound

Click to download full resolution via product page

Caption: Mandatory Personal Protective Equipment (PPE) workflow before handling the

compound.

Experimental Protocols
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Protocol for Reconstitution of Solid Compound
This protocol describes the steps to safely prepare a stock solution from the powdered form of

Sulfo-DMAC-SPP.

Preparation:

Calculate the required mass of Sulfo-DMAC-SPP and volume of solvent to achieve the

desired concentration.

Work within a certified chemical fume hood.

Ensure a calibrated balance, appropriate glassware, and solvent are available.

Weighing:

Place a weigh boat on the balance and tare.

Carefully transfer the solid Sulfo-DMAC-SPP to the weigh boat using a clean spatula.

Avoid creating dust.

Record the exact mass.

Solubilization:

Transfer the weighed powder to a sterile conical tube or vial.

Add the calculated volume of solvent (e.g., sterile water or DMSO) to the vial.

Cap the vial securely and vortex or sonicate until the solid is completely dissolved.

Storage:

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Clearly label each aliquot with the compound name, concentration, date, and storage

temperature.
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Store at -20°C or as determined by stability studies.

Reconstitution Workflow

1. Preparation
(Fume Hood)

2. Weigh Solid
(Anti-static balance)

3. Add Solvent
& Dissolve

4. Aliquot Solution

5. Label & Store
(-20°C)
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To cite this document: BenchChem. [Chemical and Physical Properties (Hypothetical Data)].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11834246#safety-and-handling-guidelines-for-sulfo-
dmac-spp]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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